Cas no 71274-45-8 (3-Amino-N,N-diethylpropanamide)

• Product Name: 3-Amino-N,N-diethylpropanamide
• CAS No: 71274-45-8
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 2122916
• Update Time: 2025-05-19

3-Amino-N,N-diethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N,N-diethylpropanamide
• Propanamide, 3-amino-N,N-diethyl-
• NE53002
• 3-Amino-N,N-diethylpropanamide

• Inchi： 1S/C7H16N2O/c1-3-9(4-2)7(10)5-6-8/h3-6,8H2,1-2H3
• InChI Key： PWFPMYPZAVNQQK-UHFFFAOYSA-N
• SMILES： O=C(CCN)N(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.8
• Topological Polar Surface Area: 46.3

Additional information on 3-Amino-N,N-diethylpropanamide

3-Amino-N,N-Diethylpropanamide (CAS No. 71274-45-8): A Comprehensive Overview

3-Amino-N,N-Diethylpropanamide (CAS No. 71274-45-8) is a versatile organic compound with significant applications in various industries. This compound, also known as N,N-diethyl-3-aminopropanamide, is a derivative of propanamide with amino and diethyl substituents. Its chemical structure consists of a three-carbon chain (propane) with an amide group (-CONH2) at one end and two ethyl groups attached to the nitrogen atom. The presence of these substituents imparts unique chemical and physical properties to the compound, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 3-Amino-N,N-Diethylpropanamide in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in drug discovery programs targeting specific therapeutic areas such as oncology and neurodegenerative diseases. The compound's ability to act as a building block for more complex molecules has been validated in several peer-reviewed journals, underscoring its importance in modern medicinal chemistry.

In addition to its pharmaceutical applications, N,N-diethyl-3-aminopropanamide has found utility in the agrochemical industry. It serves as an intermediate in the synthesis of herbicides and pesticides, where its stability and reactivity are highly valued. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its efficacy.

The synthesis of 3-Amino-N,N-Diethylpropanamide typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent research has focused on optimizing these steps to enhance yield and purity. For instance, a study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while improving product quality. Such innovations are critical for scaling up production to meet increasing industrial demands.

From an environmental perspective, understanding the fate and transport of N,N-diethyl-3-aminopropanamide in natural systems is crucial. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to assess its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, 3-Amino-N,N-Diethylpropanamide (CAS No. 71274-45-8) is a valuable compound with diverse applications across multiple industries. Its role as a precursor in drug discovery and agrochemical synthesis positions it as a key player in contemporary chemical research. As advancements in synthetic methods and environmental science continue to unfold, this compound is expected to remain at the forefront of innovation for years to come.